2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[[5-[2-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H20FN5O4S/c1-11-14(17(27)25(2)18(28)22-11)7-8-16-23-24-19(29-16)30-10-15(26)21-9-12-3-5-13(20)6-4-12/h3-6H,7-10H2,1-2H3,(H,21,26)(H,22,28)
• InChI Key: IXNYBZNDKBSWRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C)CCC2=NN=C(O2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H20FN5O4S
• Molecular Weight: 433.5 g/mol

Description

2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C19H20FN5O4S and its molecular weight is 433.46. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has demonstrated the potential antitumor activity of various derivatives related to the compound . For instance, a study by (Xiong et al., 2009) synthesized amino acid ester derivatives containing 5-fluorouracil, showing inhibitory effects against liver cancer cells. Similarly, (Abu‐Hashem et al., 2020) reported the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties, as well as potential as COX-2 inhibitors. These findings suggest the utility of such compounds in cancer treatment and pain management.

Radioligand Imaging

The compound is also relevant in the field of radioligand imaging. For instance, (Dollé et al., 2008) synthesized and evaluated a derivative, DPA-714, for imaging the translocator protein (18 kDa) with PET, indicating its application in neuroimaging and potentially in diagnosing neuroinflammatory conditions.

Antimicrobial and Anti-Proliferative Activities

Studies like those conducted by (Fahim et al., 2019) and (Fahim et al., 2021) have demonstrated the synthesis of novel pyrimidine derivatives exhibiting significant antimicrobial and anti-proliferative activities. Such compounds could have potential applications in the development of new antimicrobial agents and cancer treatments.

Antibiotic Development

Further research into derivatives of this compound could also lead to the development of new classes of antibiotics. For example, (Woulfe & Miller, 1985) discussed the synthesis of substituted acetamides with significant activity against Gram-negative bacteria.